Cas no 940960-50-9 (methyl 7-chloro-1H-indole-2-carboxylate)

• Product Name: methyl 7-chloro-1H-indole-2-carboxylate
• CAS No: 940960-50-9
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4660373
• Update Time: 2025-05-20

methyl 7-chloro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-chloro-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 7-chloro-, methyl ester

• Inchi： 1S/C10H8ClNO2/c1-14-10(13)8-5-6-3-2-4-7(11)9(6)12-8/h2-5,12H,1H3
• InChI Key： RCRPSJJKJAAOLE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2Cl)C=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on methyl 7-chloro-1H-indole-2-carboxylate

Introduction to Methyl 7-Chloro-1H-Indole-2-Carboxylate (CAS No. 940960-50-9)

Methyl 7-chloro-1H-indole-2-carboxylate, with the CAS number 940960-50-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, which is a heterocyclic aromatic structure widely recognized for its diverse biological activities. The indole moiety in methyl 7-chloro-1H-indole-2-carboxylate contributes to its potential as a lead compound in drug discovery and development.

The structure of methyl 7-chloro-1H-indole-2-carboxylate consists of an indole ring system with a chlorine substituent at the 7-position and a methyl ester group attached to the carboxylic acid at the 2-position. This substitution pattern is critical as it influences the compound's physical properties, solubility, and biological activity. Recent studies have highlighted the importance of such structural modifications in enhancing drug-like properties, such as bioavailability and target specificity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of methyl 7-chloro-1H-indole-2-carboxylate. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only improve yield but also reduce reaction time, making them more suitable for large-scale production in pharmaceutical settings.

The biological activity of methyl 7-chloro-1H-indole-2-carboxylate has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation markers in experimental models. Additionally, this compound has shown selective inhibitory effects on certain kinases, making it a candidate for targeted therapies in oncology and neurodegenerative diseases.

One of the most notable applications of methyl 7-chloro-1H-indole-2-carboxylate is its role as an intermediate in drug design. By modifying the substituents on the indole ring or altering the ester group, researchers can tailor the compound's properties to suit specific therapeutic needs. For instance, replacing the methyl ester with other functional groups has been explored to enhance metabolic stability and improve pharmacokinetic profiles.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further expanded our understanding of this compound's potential. Through high-throughput screening and computational modeling, scientists have identified novel targets for methyl 7-chloro-1H-indole-2-carboxylate, paving the way for innovative treatment strategies.

In conclusion, methyl 7-chloro-1H-indole-2-carboxylate (CAS No. 940960-50-9) stands out as a versatile compound with promising applications in drug discovery and development. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly important role in advancing therapeutic interventions across various disease areas.